N-(4-chloro-2,5-dimethoxyphenyl)-2-(4-morpholinyl)-5-nitrobenzamide
Overview
Description
N-(4-chloro-2,5-dimethoxyphenyl)-2-(4-morpholinyl)-5-nitrobenzamide, commonly known as CDMB, is a chemical compound that has been extensively studied for its potential applications in scientific research. CDMB is a member of the benzamide family of compounds, which are known to have a variety of biological activities. In
Mechanism of Action
The mechanism of action of CDMB is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways. Specifically, CDMB has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a type of inflammatory mediator. CDMB has also been shown to inhibit the activity of the protein kinase C (PKC) signaling pathway, which is involved in a variety of cellular processes, including cell proliferation and differentiation.
Biochemical and Physiological Effects:
CDMB has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that CDMB inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, CDMB has been shown to have anti-inflammatory and analgesic effects, which are likely due to its inhibition of COX-2 and other inflammatory mediators. In vivo studies have demonstrated that CDMB has neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
CDMB has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, CDMB has been shown to have a variety of biological activities, making it a useful tool for studying a variety of cellular processes. However, there are also some limitations to the use of CDMB in lab experiments. For example, CDMB has been shown to have relatively low solubility in aqueous solutions, which can make it difficult to use in certain types of experiments.
Future Directions
There are several potential future directions for research on CDMB. One area of interest is the development of more potent and selective inhibitors of COX-2 and other key enzymes and signaling pathways. Additionally, CDMB and related compounds may have potential applications in the treatment of neurodegenerative diseases and other conditions involving inflammation and oxidative stress. Finally, further studies are needed to better understand the mechanism of action of CDMB and its potential applications in scientific research.
Scientific Research Applications
CDMB has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and pharmacology. In cancer research, CDMB has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. Additionally, CDMB has been studied for its potential neuroprotective effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In pharmacology, CDMB has been shown to have anti-inflammatory and analgesic effects.
properties
IUPAC Name |
N-(4-chloro-2,5-dimethoxyphenyl)-2-morpholin-4-yl-5-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3O6/c1-27-17-11-15(18(28-2)10-14(17)20)21-19(24)13-9-12(23(25)26)3-4-16(13)22-5-7-29-8-6-22/h3-4,9-11H,5-8H2,1-2H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBFHFQCALYMYLY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCOCC3)OC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.